
Safeguarding Your Research: A Comprehensive
Guide to Handling Cyclopentylacetylene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B7770645 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with

Cyclopentylacetylene. Adherence to these protocols is essential for ensuring laboratory

safety and operational integrity.

Cyclopentylacetylene is a highly flammable and hazardous chemical that requires stringent

safety measures. This guide outlines the necessary personal protective equipment (PPE), step-

by-step operational procedures, and compliant disposal methods.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for

Cyclopentylacetylene.
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Property Value Source(s)

Molecular Formula C₇H₁₀ [1]

Molecular Weight 94.15 g/mol [2]

CAS Number 930-51-8 [1][3]

Appearance Clear yellow liquid [4]

Density 0.812 g/mL at 25 °C

Boiling Point 107 - 109 °C [5]

Flash Point 1.1 °C (34.0 °F) [5]

Hazard Classifications

Flammable Liquid, Category 2;

Acute Toxicity, Oral, Category

4; Skin Irritation, Category 2;

Serious Eye Irritation,

Category 2

[2][3][4]

Operational Plan: Handling Cyclopentylacetylene
This section provides a detailed, step-by-step protocol for the safe handling of

Cyclopentylacetylene in a laboratory setting.

Pre-Operational Checks
Ventilation: Ensure work is conducted in a certified chemical fume hood with adequate

airflow.

Safety Equipment: Verify that a safety shower and eyewash station are readily accessible

and operational.[3]

Fire Safety: Have a Class B fire extinguisher (dry sand, dry chemical, or alcohol-resistant

foam) within the immediate work area.[3]

Spill Kit: A spill kit containing absorbent materials suitable for flammable liquids must be

available.
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PPE Inspection: Inspect all required PPE for integrity. Check gloves for any signs of

degradation or punctures.[6]

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cyclopentylacetylene:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Double gloving is

recommended for added protection.[6]

Protective Clothing: A flame-resistant lab coat must be worn. For larger quantities or tasks

with a high splash risk, a chemical-resistant apron or coveralls are necessary.[3][5]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedure
Grounding: Ensure that the container and any receiving equipment are properly grounded

and bonded to prevent static discharge.[3][4]

Tool Selection: Use only non-sparking tools for all operations.[3][4]

Dispensing: Slowly dispense the required amount of Cyclopentylacetylene, avoiding

splashing.

Container Sealing: Keep the container tightly closed when not in use.[3][5]

Work Area: Maintain a clean and organized work area. Avoid clutter that could lead to spills.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[3][5]

Disposal Plan
Proper disposal of Cyclopentylacetylene and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation
All materials contaminated with Cyclopentylacetylene, including gloves, absorbent pads,

and empty containers, must be treated as hazardous waste.

Waste Collection
Liquid Waste: Collect all liquid waste containing Cyclopentylacetylene in a designated,

properly labeled, and sealed hazardous waste container. The container should be compatible

with flammable organic liquids.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, paper towels) in a separate,

clearly labeled hazardous waste bag or container.

Labeling and Storage
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," "Flammable

Liquid," and "Cyclopentylacetylene."

Storage: Store waste containers in a designated satellite accumulation area that is cool, well-

ventilated, and away from sources of ignition and incompatible materials.[3][5]

Final Disposal
Arrange for the disposal of all Cyclopentylacetylene waste through an approved hazardous

waste disposal facility.[3][5] Follow all local, state, and federal regulations for hazardous

waste disposal.

Safety Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Cyclopentylacetylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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